Cas no 1179290-29-9 (1-ISOPROPYL-4-(3-METHOXYPHENYL)PIPERIDIN-4-OL)

• Product Name: 1-ISOPROPYL-4-(3-METHOXYPHENYL)PIPERIDIN-4-OL
• CAS No: 1179290-29-9
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• MDL: MFCD07774820
• CID: 5186745
• Update Time: 2025-05-20

1-ISOPROPYL-4-(3-METHOXYPHENYL)PIPERIDIN-4-OL Chemical and Physical Properties

Names and Identifiers

• 4-HYDROXY-4-(3-METHOXYPHENYL)-1-ISO-PROPYLPIPERIDINE
• 1-ISOPROPYL-4-(3-METHOXYPHENYL)PIPERIDIN-4-OL
• 4-Piperidinol, 4-(3-methoxyphenyl)-1-(1-methylethyl)-

• MDL： MFCD07774820
• Inchi： 1S/C15H23NO2/c1-12(2)16-9-7-15(17,8-10-16)13-5-4-6-14(11-13)18-3/h4-6,11-12,17H,7-10H2,1-3H3
• InChI Key： NLLRIQMUJAJNKA-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(C=2)OC)CCN(C(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 259
• XLogP3: 2.2
• Topological Polar Surface Area: 32.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-ISOPROPYL-4-(3-METHOXYPHENYL)PIPERIDIN-4-OL

Introduction to 1-Isopropyl-4-(3-Methoxyphenyl)piperidin-4-ol (CAS No. 1179290-29-9)

1-Isopropyl-4-(3-methoxyphenyl)piperidin-4-ol, identified by its Chemical Abstracts Service (CAS) number 1179290-29-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The compound's molecular structure incorporates an isopropyl group and a methoxy-substituted phenyl ring, both of which contribute to its distinct chemical properties and reactivity patterns.

The 1-isopropyl-4-(3-methoxyphenyl)piperidin-4-ol scaffold has been extensively studied for its pharmacological profile, particularly in the context of central nervous system (CNS) therapeutics. Piperidine derivatives are well-known for their role in modulating neurotransmitter systems, making them valuable candidates for treating neurological and psychiatric disorders. The presence of the 3-methoxyphenyl moiety enhances the compound's lipophilicity, which is a critical factor in determining its ability to cross the blood-brain barrier, thereby increasing its bioavailability for CNS-targeted therapies.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing piperidine-based molecules to achieve higher efficacy and reduced side effects. The isopropyl group at the 1-position of the piperidine ring contributes to steric hindrance, which can influence binding affinity to biological targets. This structural feature has been leveraged in the design of novel compounds that exhibit improved selectivity over existing therapeutic agents.

In the context of contemporary drug discovery, 1-isopropyl-4-(3-methoxyphenyl)piperidin-4-ol has been investigated for its potential as a precursor in synthesizing more complex pharmacophores. Researchers have explored its reactivity with various functional groups to develop derivatives with enhanced pharmacokinetic profiles. For instance, modifications at the 4-hydroxyl position have led to compounds with improved solubility and metabolic stability, making them more suitable for clinical applications.

The 3-methoxyphenyl substituent plays a pivotal role in modulating the electronic properties of the molecule, influencing its interactions with biological targets. This group has been shown to enhance binding affinity to certain enzyme receptors, making it a valuable component in designing drugs that target neurological disorders such as depression, anxiety, and cognitive impairments. The methoxy group's ability to engage in hydrogen bonding further enhances the compound's interaction with biological macromolecules, contributing to its therapeutic potential.

One of the most compelling aspects of 1-isopropyl-4-(3-methoxyphenyl)piperidin-4-ol is its versatility in drug design. The compound serves as a versatile building block for synthesizing novel analogs with tailored pharmacological properties. Researchers have utilized computational modeling and high-throughput screening techniques to identify derivatives with enhanced efficacy and reduced toxicity. These efforts have led to promising candidates for further preclinical and clinical development.

The synthesis of 1-isopropyl-4-(3-methoxyphenyl)piperidin-4-ol involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to ensure high yield and purity, making it feasible for large-scale production. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been instrumental in constructing the desired molecular framework efficiently.

The pharmacological evaluation of 1-isopropyl-4-(3-methoxyphenyl)piperidin-4-ol has revealed intriguing interactions with various biological targets. Preclinical studies have demonstrated its potential as an antagonist or partial agonist at neurotransmitter receptors, including serotonin receptors (5-HT) and dopamine receptors (D2). These interactions suggest that the compound may modulate mood regulation and cognitive processes, making it a promising candidate for treating neuropsychiatric disorders.

Moreover, the compound's structural features have been exploited to develop prodrugs that enhance bioavailability and target specificity. By incorporating additional functional groups or linkers, researchers have designed derivatives that release active pharmaceutical ingredients under specific physiological conditions. This approach has shown promise in improving drug delivery systems and reducing systemic side effects.

The role of computational chemistry in understanding the behavior of 1-isopropyl-4-(3-methoxyphenyl)piperidin-4-ol cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets at an atomic level. These computational studies have guided experimental efforts by predicting binding affinities, metabolic pathways, and potential side effects.

In conclusion, 1-isopropyl-4-(3-methoxyphenyl)piperidin-4-ol (CAS No. 1179290-29-9) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development. Its unique structural features make it a valuable scaffold for designing novel therapeutics targeting neurological and psychiatric disorders. Continued research into this compound holds promise for uncovering new treatments that improve patient outcomes while minimizing adverse effects.